Cas no 14131-62-5 ((2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride)

(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride is a stereochemically defined amino sugar derivative with potential applications in glycoscience and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, facilitating handling in synthetic and biological studies. The compound’s well-defined stereochemistry at multiple chiral centers makes it a valuable intermediate for the synthesis of complex carbohydrates, glycoconjugates, or glycomimetics. The presence of both amino and hydroxyl functional groups allows for selective modifications, enabling its use in structure-activity relationship studies or targeted drug design. High purity and precise characterization ensure reproducibility in research applications. Suitable for controlled reactions in carbohydrate chemistry and glycobiology investigations.

(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride structure

14131-62-5 structure

Product Name:(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride

CAS No:14131-62-5

MF:C₆H₁₄ClNO₅

MW:215.632061481476

MDL:MFCD00067674

CID:2910116

PubChem ID:11665674

Update Time:2025-05-23

(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride Chemical and Physical Properties

Names and Identifiers

- ALPHA-D-GLUCOSAMINE HYDROCHLORIDE
- C6H14ClNO5
- 66G842
- (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)tetrahydro-2H-pyran-2,4,5-triol hydrochloride
- (2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-aminium chloride
- (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride
- MDL： MFCD00067674
- Inchi： 1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4-,5-,6+;/m1./s1
- InChI Key： QKPLRMLTKYXDST-WQIPCXMXSA-N
- SMILES： Cl.O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)N)O

Computed Properties

Exact Mass: 215.0560502 g/mol
Monoisotopic Mass: 215.0560502 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116
Molecular Weight: 215.63

(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-19631953-0.05g	(2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride	14131-62-5		0.05g	$2755.0	2023-09-17

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Additional information on (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride

Compound CAS No. 14131-62-5: (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride

Introduction to CAS No. 14131-62-5

The compound CAS No. 14131-62-5, also known as (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and functional groups. Recent studies have highlighted its potential in the fields of pharmacology and material science.

Chemical Structure and Properties

The molecular structure of (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride is characterized by a complex stereochemistry with multiple stereogenic centers. The presence of amino and hydroxymethyl groups imparts versatile reactivity and biological activity to the molecule. Its solubility in various solvents and stability under different conditions make it suitable for a wide range of applications.

Synthesis and Production

The synthesis of CAS No. 14131-62-5 involves advanced organic chemistry techniques. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity. The use of chiral catalysts and green chemistry principles has further enhanced the efficiency and sustainability of its manufacturing process.

Biological Activity and Applications

Recent research has demonstrated that (2S,3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride exhibits potent bioactivity in vitro. Studies conducted by leading institutions have shown its potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to interact with specific biological targets makes it a valuable tool in pharmacological research.

Safety and Handling

As with any chemical compound,CAS No. 14131-62-5 requires proper handling to ensure safety in the workplace. Adherence to standard safety protocols and regulations is essential to minimize risks associated with its use.